2-Formyl-5-(3-methylsulfonylphenyl)phenol, 95%

• IUPAC Name: 2-hydroxy-4-(3-methylsulfonylphenyl)benzaldehyde
• InChI: InChI=1S/C14H12O4S/c1-19(17,18)13-4-2-3-10(7-13)11-5-6-12(9-15)14(16)8-11/h2-9,16H,1H3
• InChI Key: IMSFJWBSIDNWNA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)C=O)O
• Molecular Formula: C14H12O4S
• DSSTOX Substance ID: DTXSID90685320
• Molecular Weight: 276.31 g/mol
• CAS RN: 1261919-38-3

Description

2-Formyl-5-(3-methylsulfonylphenyl)phenol, 95% (2F5MSPP) is a chemical compound that has been studied for its potential applications in scientific research. It is an aromatic compound with a phenyl ring and a methylsulfonyl group, which makes it a unique type of phenol. 2F5MSPP has been studied for its potential applications in biochemical and physiological research, as well as for its use in laboratory experiments.

Mechanism of Action

The mechanism of action of 2-Formyl-5-(3-methylsulfonylphenyl)phenol, 95% is not yet fully understood. However, it is thought that the methylsulfonyl group of 2-Formyl-5-(3-methylsulfonylphenyl)phenol, 95% can interact with the amino acid side chains of proteins, resulting in a stronger binding of the phenol to the protein. This binding may be responsible for the observed biochemical and physiological effects of 2-Formyl-5-(3-methylsulfonylphenyl)phenol, 95%.
Biochemical and Physiological Effects
2-Formyl-5-(3-methylsulfonylphenyl)phenol, 95% has been studied for its potential biochemical and physiological effects. In vitro studies have shown that 2-Formyl-5-(3-methylsulfonylphenyl)phenol, 95% can inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in inflammation. In vivo studies have also shown that 2-Formyl-5-(3-methylsulfonylphenyl)phenol, 95% can reduce inflammation and pain.

Advantages and Limitations for Lab Experiments

2-Formyl-5-(3-methylsulfonylphenyl)phenol, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is readily available. Additionally, it is soluble in a variety of solvents, making it easy to work with. However, 2-Formyl-5-(3-methylsulfonylphenyl)phenol, 95% also has some limitations for use in laboratory experiments. For example, it is not very stable and can decompose over time.

Future Directions

The potential future directions for 2-Formyl-5-(3-methylsulfonylphenyl)phenol, 95% are numerous. Further research could be conducted to better understand its mechanism of action and the biochemical and physiological effects it has on cells. Additionally, further research could be conducted to explore the potential applications of 2-Formyl-5-(3-methylsulfonylphenyl)phenol, 95% in drug development and other areas of scientific research. Additionally, further research could be conducted to explore the potential toxicity of 2-Formyl-5-(3-methylsulfonylphenyl)phenol, 95%, as well as its potential to interact with other compounds. Finally, further research could be conducted to explore the potential of 2-Formyl-5-(3-methylsulfonylphenyl)phenol, 95% as a biomarker for disease.

Synthesis Methods

2-Formyl-5-(3-methylsulfonylphenyl)phenol, 95% can be synthesized by a multi-step process that begins with the reaction of 2-formyl-5-methylsulfonylphenol (2F5MSP) with an acid catalyst. The reaction is carried out in a solvent such as ethanol or isopropanol. The resulting product is 2-Formyl-5-(3-methylsulfonylphenyl)phenol, 95%, which can be purified by recrystallization.

Scientific Research Applications

2-Formyl-5-(3-methylsulfonylphenyl)phenol, 95% has been studied for its potential applications in scientific research. It has been used as a model compound for the study of the interaction between phenols and sulfonamides, as well as for the study of the binding of the phenol to proteins. It has also been used as a model for the study of the interaction between aromatic compounds and proteins.